Cas no 2171340-07-9 ((3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}heptanoic acid)

• Product Name: (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}heptanoic acid
• CAS No: 2171340-07-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6350578
• PubChem ID: 165561750
• Update Time: 2025-05-28

(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}heptanoic acid
• 2171340-07-9
• EN300-1475923
• (3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}heptanoic acid

• Inchi： 1S/C27H34N2O5/c1-3-5-10-19(15-25(30)31)29-26(32)18(4-2)16-28-27(33)34-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,18-19,24H,3-5,10,15-17H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)/t18?,19-/m0/s1
• InChI Key： GNKGUJOFDHVQKF-GGYWPGCISA-N
• SMILES： O(C(NCC(CC)C(N[C@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}heptanoic acid

Comprehensive Overview of (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}heptanoic acid (CAS No. 2171340-07-9)

The compound (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}heptanoic acid (CAS No. 2171340-07-9) is a specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently seek this compound for its role in drug discovery, proteomics, and biomarker development.

In recent years, the demand for Fmoc-protected amino acids like (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}heptanoic acid has surged due to advancements in peptide-based therapeutics. With the rise of personalized medicine and targeted drug delivery systems, this compound has garnered attention for its potential in designing novel bioactive peptides. Its CAS No. 2171340-07-9 is often referenced in academic publications and patent filings, highlighting its relevance in cutting-edge research.

One of the key features of this compound is its compatibility with automated peptide synthesizers, which are widely used in high-throughput screening (HTS) workflows. The Fmoc group provides excellent stability during synthesis while allowing for mild deprotection conditions, minimizing side reactions. This property is particularly valuable in the development of peptide vaccines and antibody-drug conjugates (ADCs), where precision and purity are critical.

The growing interest in green chemistry and sustainable synthesis has also put (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}heptanoic acid in the spotlight. Researchers are exploring eco-friendly alternatives for traditional peptide coupling reagents, and this compound’s efficient stepwise assembly aligns with these goals. Additionally, its role in click chemistry applications has been investigated, further expanding its utility in bioconjugation and material science.

From an analytical perspective, CAS No. 2171340-07-9 is characterized using advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound’s purity and structural integrity, which are essential for reproducible results in preclinical studies. The compound’s chiral center at the 3S position also makes it a subject of interest in stereoselective synthesis research.

In conclusion, (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}heptanoic acid (CAS No. 2171340-07-9) is a versatile and high-value compound in modern chemical biology and medicinal chemistry. Its applications span from peptide therapeutics to diagnostic probes, reflecting its broad utility. As the scientific community continues to explore innovative solutions for healthcare challenges, this compound is poised to remain a critical tool in research and development pipelines worldwide.